PATULIN(RG)
PATULIN(RG)
Brand Name:
Vulcanchem
CAS No.:
1346-36-7
VCID:
VC0174672
InChI:
InChI=1S/C23H28N2O4/c1-5-14-12-25-10-9-15-21-18(7-6-8-20(21)28-3)24-22(15)19(25)11-16(14)17(13-27-2)23(26)29-4/h5-8,13-14,16,19,24H,1,9-12H2,2-4H3/b17-13+/t14-,16-,19-/m0/s1
SMILES:
COC=C(C1CC2C3=C(CCN2CC1C=C)C4=C(N3)C=CC=C4OC)C(=O)OC
Molecular Formula:
C23H28N2O4
Molecular Weight:
396.5 g/mol
PATULIN(RG)
CAS No.: 1346-36-7
Main Products
VCID: VC0174672
Molecular Formula: C23H28N2O4
Molecular Weight: 396.5 g/mol
| CAS No. | 1346-36-7 |
|---|---|
| Product Name | PATULIN(RG) |
| Molecular Formula | C23H28N2O4 |
| Molecular Weight | 396.5 g/mol |
| IUPAC Name | methyl (E)-2-[(2S,3R,12bS)-3-ethenyl-8-methoxy-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl]-3-methoxyprop-2-enoate |
| Standard InChI | InChI=1S/C23H28N2O4/c1-5-14-12-25-10-9-15-21-18(7-6-8-20(21)28-3)24-22(15)19(25)11-16(14)17(13-27-2)23(26)29-4/h5-8,13-14,16,19,24H,1,9-12H2,2-4H3/b17-13+/t14-,16-,19-/m0/s1 |
| Standard InChIKey | JGZKIGWXPPFMRG-CYSPOEIOSA-N |
| Isomeric SMILES | CO/C=C(\[C@H]1C[C@H]2C3=C(CCN2C[C@@H]1C=C)C4=C(N3)C=CC=C4OC)/C(=O)OC |
| SMILES | COC=C(C1CC2C3=C(CCN2CC1C=C)C4=C(N3)C=CC=C4OC)C(=O)OC |
| Canonical SMILES | COC=C(C1CC2C3=C(CCN2CC1C=C)C4=C(N3)C=CC=C4OC)C(=O)OC |
| Synonyms | PATULIN(RG) |
| PubChem Compound | 3037629 |
| Last Modified | Nov 11 2021 |
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